![molecular formula C15H12ClNO3 B5431744 3-[(2-chlorobenzoyl)amino]phenyl acetate](/img/structure/B5431744.png)
3-[(2-chlorobenzoyl)amino]phenyl acetate
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Overview
Description
“3-[(2-chlorobenzoyl)amino]phenyl acetate” is a chemical compound. It is an ester, which is a class of compounds that are derived from carboxylic acids . The compound has a benzene ring, which is a cyclic compound with alternating double bonds, and an acetate group, which is a derivative of acetic acid .
Molecular Structure Analysis
The molecular structure of “this compound” includes a benzene ring, an acetate group, and a chlorobenzoyl group . The benzene ring is a cyclic compound with alternating double bonds, the acetate group is a derivative of acetic acid, and the chlorobenzoyl group contains a benzene ring with a chlorine atom .properties
IUPAC Name |
[3-[(2-chlorobenzoyl)amino]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c1-10(18)20-12-6-4-5-11(9-12)17-15(19)13-7-2-3-8-14(13)16/h2-9H,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBLYIYVSDMCECQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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